amine CAS No. 1247432-21-8](/img/structure/B1453819.png)
[(4-Bromo-3-fluorophenyl)methyl](butan-2-yl)amine
Overview
Description
((4-Bromo-3-fluorophenyl)methyl)(butan-2-yl)amine, also known as 4-BFB, is an intermediate compound used in the synthesis of pharmaceuticals and other compounds. It is a colorless and odorless solid with a molecular weight of 266.2 g/mol and a melting point of 109-111 °C. 4-BFB is a versatile compound, which has been used in various applications due to its unique properties.
Scientific Research Applications
Synthesis and Organic Chemistry Applications
Intermediate for Pharmaceutical Synthesis : Compounds with bromo and fluoro substituents on a phenyl ring, such as 2-Fluoro-4-bromobiphenyl, are crucial intermediates in manufacturing pharmaceuticals like flurbiprofen, a non-steroidal anti-inflammatory drug. The synthesis methods for such intermediates highlight the importance of halogenated phenyl compounds in drug development (Qiu et al., 2009).
Catalysis and Chemical Transformations : Amine-functionalized compounds play significant roles in catalysis, evidenced by their use in organic synthesis over metal cation-exchanged clay catalysts. These compounds facilitate various chemical reactions, including Friedel-Crafts alkylation, demonstrating the versatility of amine groups in promoting or catalyzing chemical transformations (Tateiwa & Uemura, 1997).
Environmental and Analytical Chemistry
Environmental Contaminant Analysis : The study of amine-functionalized sorbents for the removal of persistent pollutants like PFAS from water supplies indicates the critical role of nitrogen-containing functional groups in environmental remediation technologies. This research points towards the potential use of similar amine-functionalized compounds in developing new materials for pollutant adsorption and removal (Ateia et al., 2019).
Fluorescence and Sensing Applications : Compounds with specific functional groups, such as DFP (Diformylphenol) derivatives, exhibit fluorescent properties that can be harnessed for the development of chemosensors. These sensors can detect various analytes, including metal ions and organic molecules, highlighting the potential for functionalized phenyl compounds in creating sensitive and selective detection systems for scientific research (Roy, 2021).
properties
IUPAC Name |
N-[(4-bromo-3-fluorophenyl)methyl]butan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrFN/c1-3-8(2)14-7-9-4-5-10(12)11(13)6-9/h4-6,8,14H,3,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBKKWOVEKSDLMR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NCC1=CC(=C(C=C1)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(4-Bromo-3-fluorophenyl)methyl](butan-2-yl)amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-chloro-2-(5-chlorothiophen-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidine](/img/structure/B1453753.png)
